Cas no 33562-89-9 (4-Sulfo-phthalic acid monosodiumsalt)

• Product Name: 4-Sulfo-phthalic acid monosodiumsalt
• CAS No: 33562-89-9
• MF: C₈H₅NaO₇S
• MW: 268.175872564316
• CID: 54107
• PubChem ID: 23668509
• Update Time: 2025-04-18

4-Sulfo-phthalic acid monosodiumsalt Chemical and Physical Properties

Names and Identifiers

• Sodium 2-carboxy-4-sulfobenzoate
• Sodium dihydrogen 4-sulphonatophthalate
• 4-SULFO-PHTHALIC ACID MONOSODIUM SALT
• 1,2-Benzenedicarboxylic acid,4-sulfo-,monosodium salt
• 1,2-Benzenedicarboxylicacid, 4-sulfo-, monosodium salt (9CI)
• Phthalic acid, 4-sulfo-, monosodium salt(8CI)
• 4-Sulfophthalic acid monosodium salt
• Monosodium 4-sulfophthalate
• 5-Sulfoisophthalic acid 5-sodium salt
• 33562-89-9
• SCHEMBL1207229
• NSC 66547
• sodium;2-carboxy-4-sulfobenzoate
• EINECS 251-572-5
• 1,2-Benzenedicarboxylic acid, 4-sulfo-, monosodium salt
• 1,2-Benzenedicarboxylic acid, 4-sulfo-, sodium salt (1:1)
• DTXSID9067772
• Phthalic acid, 4-sulfo-, monosodium salt
• 4-Sulfo-phthalic acid monosodiumsalt

• Inchi： 1S/C8H6O7S.Na/c9-7(10)5-2-1-4(16(13,14)15)3-6(5)8(11)12;/h1-3H,(H,9,10)(H,11,12)(H,13,14,15);/q;+1/p-1
• InChI Key： SKFJOGJJIJEGMQ-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C(=O)[O-])=C(C(=O)O)C=1)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 267.96500
• Monoisotopic Mass: 268.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137A^2

Experimental Properties

• Density: 1.793
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 140.18000
• LogP: 1.06790